Cas no 7790-39-8 (Platinum(II) iodide)

• Product Name: Platinum(II) iodide
• CAS No: 7790-39-8
• MF: I₂Pt
• MW: 448.886947631836
• MDL: MFCD00016292
• CID: 86125
• PubChem ID: 24852372
• Update Time: 2025-10-21

Platinum(II) iodide Chemical and Physical Properties

Names and Identifiers

• Platinum(II) iodide
• platinum diiodide
• Platinumiodideblackpowder
• Platinumiodide
• Gold Powder -200 Mesh
• PLATINUM(IV) IODIDE
• Platinum(II) iodide,98.5%
• Platinum(II) iodide, Premion, 99.99% (metals basis), Pt 43.0% min
• Platinum(II) iodide, min. 98%
• PLATINUM IODIDE
• PLATINUM TETRAIODIDE

• MDL： MFCD00016292
• Inchi： 1S/2HI.Pt/h2*1H;/q;;+2/p-2
• InChI Key： ZXDJCKVQKCNWEI-UHFFFAOYSA-L
• SMILES： [Pt](I)I

Computed Properties

• Exact Mass: 448.77400
• Monoisotopic Mass: 448.774
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 6.403 g/mL at 25 °C(lit.)
• Melting Point: 360 °C (dec.) (lit.)
• Boiling Point: 127°C at 760 mmHg
• Solubility: Insoluble in water
• Water Partition Coefficient: Insoluble in water, alkali iodides.
• PSA: 0.00000
• LogP: 1.76890
• Solubility: Insoluble in water, alkali iodides.

Platinum(II) iodide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24-S26-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S24;S26;S37/39
• Risk Phrases：R36/37/38; R43
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Platinum(II) iodide

Comprehensive Guide to Platinum(II) iodide (CAS No. 7790-39-8): Properties, Applications, and Innovations

Platinum(II) iodide (CAS No. 7790-39-8) is a critical inorganic compound widely recognized for its unique chemical properties and versatile applications. As a platinum-based halide, it plays a significant role in catalysis, materials science, and advanced research. This article delves into its molecular structure, synthesis methods, and cutting-edge uses, addressing common queries like "What is Platinum(II) iodide used for?" and "How is Platinum(II) iodide synthesized?"—topics frequently searched in academic and industrial circles.

The compound Platinum(II) iodide (PtI₂) is characterized by its dark brown or black crystalline appearance, with a density of 6.4 g/cm³. Its stability under standard conditions makes it a preferred choice for laboratories focusing on transition metal chemistry. Researchers often explore its solubility in organic solvents, a property leveraged in homogeneous catalysis and nanomaterial fabrication. Recent trends highlight its potential in sustainable energy solutions, such as fuel cell catalysts, aligning with global interest in green technology.

Synthesis of Platinum(II) iodide typically involves the direct reaction of platinum metal with iodine at elevated temperatures. This method ensures high purity, a key concern for industries requiring precise stoichiometry. Alternative approaches, like solution-phase precipitation, are gaining traction due to their scalability. Users searching for "buy Platinum(II) iodide" or "PtI₂ suppliers" should prioritize vendors offering analytical-grade purity and detailed safety data sheets (SDS).

In pharmaceutical research, Platinum(II) iodide serves as a precursor for anticancer drug development, though its applications here remain exploratory. Its optical properties also attract interest in semiconductor engineering, particularly for thin-film transistors (TFTs). A rising search term, "Platinum(II) iodide in electronics," reflects this niche demand. Meanwhile, its role in organic light-emitting diodes (OLEDs) underscores its relevance in next-gen display technologies.

Handling Platinum(II) iodide requires adherence to standard laboratory safety protocols, including the use of gloves and fume hoods. While not classified as hazardous under most regulations, its iodine content warrants cautious storage—preferably in airtight containers away from light. FAQs like "Is Platinum(II) iodide toxic?" are addressed by emphasizing proper ventilation and minimal exposure.

The market for Platinum(II) iodide is projected to grow alongside advancements in renewable energy and nanotechnology. Its compatibility with graphene-based composites positions it as a material of interest for conductive inks and flexible electronics. For researchers querying "PtI₂ conductivity," recent studies confirm its tunable electrical properties when doped with carbon matrices.

In summary, Platinum(II) iodide (CAS No. 7790-39-8) bridges fundamental science and industrial innovation. From catalysis to emerging tech, its multifaceted applications cater to evolving scientific and commercial needs. This guide aims to clarify its practical uses while addressing trending search topics, ensuring both SEO relevance and technical accuracy.